5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide
Overview
Description
5-(Methylamino)-1,3,4-thiadiazole-2-sulfonamide, also known as MTS, is an organic compound and a derivative of thiadiazole. It is a white, crystalline solid with a molecular formula of C4H7N3O2S. MTS is used for a variety of applications in scientific research, including as a ligand for metal ions, a substrate for enzyme reactions, and as a reactant for chemical synthesis.
Scientific Research Applications
5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide has a variety of applications in scientific research. It is used as a ligand for metal ions, such as copper, cobalt, and nickel, in order to form coordination complexes. It is also used as a substrate for enzyme reactions, such as the oxidation of alcohols and the hydrolysis of esters. Additionally, 5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide is used as a reactant for chemical synthesis, such as the synthesis of polymers and other organic compounds.
Mechanism of Action
5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide acts as an electron-withdrawing group, which increases the electron density of the molecule. This increased electron density allows 5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide to form coordination complexes with metal ions, which can be used for a variety of applications. Additionally, 5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide can act as a nucleophile in certain reactions, allowing it to react with other molecules.
Biochemical and Physiological Effects
5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, fungi, and protozoa. Additionally, 5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been shown to have an analgesic effect, as well as a sedative effect.
Advantages and Limitations for Lab Experiments
5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and its electron-withdrawing properties make it useful for forming coordination complexes with metal ions. Additionally, it is relatively stable and non-toxic, making it safe to use in experiments. However, 5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide is also limited in its use for lab experiments. It is not soluble in many organic solvents, and its electron-withdrawing properties can make it difficult to use in certain reactions.
Future Directions
There are a number of potential future directions for research involving 5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide. For example, further research could be done on the biochemical and physiological effects of 5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide, as well as its potential applications in drug development. Additionally, research could be done on the synthesis of novel derivatives of 5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide, as well as the use of 5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide in biocatalysis and bioremediation. Finally, research could be done on the use of 5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide in the synthesis of polymers and other materials.
Synthesis Methods
5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide can be synthesized by several different methods, including condensation of 5-amino-1,3,4-thiadiazole-2-sulfonic acid with methylamine, reaction of 5-amino-1,3,4-thiadiazole-2-sulfonic acid with methyl isothiocyanate, and reaction of 5-amino-1,3,4-thiadiazole-2-sulfonic acid with methylamine hydrochloride. The most common method involves the reaction of 5-amino-1,3,4-thiadiazole-2-sulfonic acid with methylamine hydrochloride in an aqueous solution at a temperature of 80°C. This reaction results in the formation of 5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide and water as by-products.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide involves the reaction of 2-amino-1,3,4-thiadiazole with methylamine followed by sulfonation with sulfuric acid and subsequent reaction with chlorosulfonic acid to form the final product.", "Starting Materials": [ "2-amino-1,3,4-thiadiazole", "methylamine", "sulfuric acid", "chlorosulfonic acid" ], "Reaction": [ "2-amino-1,3,4-thiadiazole is reacted with excess methylamine in ethanol at reflux temperature for several hours to form 5-(methylamino)-1,3,4-thiadiazole.", "The resulting product is then treated with sulfuric acid at low temperature to form the sulfonic acid derivative.", "Finally, the sulfonic acid derivative is reacted with chlorosulfonic acid in the presence of a base such as triethylamine to form the final product, 5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide." ] } | |
CAS RN |
67341-55-3 |
Product Name |
5-(methylamino)-1,3,4-thiadiazole-2-sulfonamide |
Molecular Formula |
C3H6N4O2S2 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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